Cas no 1261459-44-2 (2-(Difluoromethyl)-3-fluoronaphthalene)

• Product Name: 2-(Difluoromethyl)-3-fluoronaphthalene
• CAS No: 1261459-44-2
• MF: C₁₁H₇F₃
• MW: 196.168493509293
• CID: 4936153
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoronaphthalene

• Inchi： 1S/C11H7F3/c12-10-6-8-4-2-1-3-7(8)5-9(10)11(13)14/h1-6,11H
• InChI Key： OKFLWUITXSWTLW-UHFFFAOYSA-N
• SMILES： FC1=CC2C=CC=CC=2C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 2-(Difluoromethyl)-3-fluoronaphthalene

Introduction to 2-(Difluoromethyl)-3-fluoronaphthalene (CAS No. 1261459-44-2)

2-(Difluoromethyl)-3-fluoronaphthalene (CAS No. 1261459-44-2) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a naphthalene ring substituted with a difluoromethyl group and a fluorine atom. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable building block for various applications.

The synthesis of 2-(Difluoromethyl)-3-fluoronaphthalene involves multi-step reactions, typically starting from readily available naphthalene derivatives. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed fluorination process that significantly improved the yield and purity of the final product. This method not only reduces the use of hazardous reagents but also enhances the overall sustainability of the synthesis.

In the realm of medicinal chemistry, 2-(Difluoromethyl)-3-fluoronaphthalene has shown promise as a key intermediate in the development of novel pharmaceuticals. The presence of fluorine atoms can modulate the biological activity and pharmacokinetic properties of drug molecules, making them more effective or selective. A notable example is its use in the synthesis of potential anticancer agents. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that derivatives of 2-(Difluoromethyl)-3-fluoronaphthalene exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional therapies.

Beyond pharmaceutical applications, 2-(Difluoromethyl)-3-fluoronaphthalene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials such as organic semiconductors and optoelectronic devices. A study published in Advanced Materials in 2020 reported that films prepared from this compound exhibited excellent charge transport characteristics and stability under various environmental conditions. These findings suggest potential applications in next-generation electronic devices and solar cells.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. In this context, recent studies have focused on assessing the biodegradability and ecotoxicity of 2-(Difluoromethyl)-3-fluoronaphthalene. Preliminary data indicate that this compound exhibits low toxicity to aquatic organisms and has moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its long-term environmental impact.

In summary, 2-(Difluoromethyl)-3-fluoronaphthalene (CAS No. 1261459-44-2) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and its potential applications are explored more deeply, this compound is poised to play a significant role in advancing various scientific fields.